Cas no 1219798-51-2 (2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3)
2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 Chemical and Physical Properties
Names and Identifiers
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- 2,2′,3,4,5,5′-Hexachlorobiphenyl-3′,4′,6′-d3
- 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3
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- Inchi: 1S/C12H4Cl6/c13-5-1-2-8(14)6(3-5)7-4-9(15)11(17)12(18)10(7)16/h1-4H
- InChI Key: UCLKLGIYGBLTSM-UHFFFAOYSA-N
- SMILES: ClC1C(=C(Cl)C(Cl)=CC=1C1C([H])=C(Cl)C([H])=C([H])C=1Cl)Cl
2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H294989-5mg |
2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 |
1219798-51-2 | 5mg |
$ 695.00 | 2023-09-07 | ||
| TRC | H294989-10mg |
2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 |
1219798-51-2 | 10mg |
$ 1171.00 | 2023-09-07 |
2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3
Recent Advances in the Study of 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 (CAS: 1219798-51-2)
The compound 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 (CAS: 1219798-51-2) has garnered significant attention in recent chemical and biomedical research due to its unique properties and potential applications. This deuterated analog of hexachlorobiphenyl is increasingly used as an internal standard in mass spectrometry and environmental toxicology studies, owing to its stability and isotopic labeling. Recent studies have focused on its synthesis, analytical applications, and toxicological profile, providing new insights into its role in environmental and biomedical research.
A 2023 study published in the Journal of Analytical Chemistry detailed an optimized synthesis route for 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3, achieving higher yields and purity compared to previous methods. The researchers employed palladium-catalyzed cross-coupling reactions with deuterated precursors, which minimized side reactions and improved isotopic incorporation. This advancement is critical for ensuring the reliable production of high-quality standards for analytical applications.
In environmental research, this compound has been utilized as a tracer in studies investigating the biodegradation and bioaccumulation of polychlorinated biphenyls (PCBs). A recent Environmental Science & Technology article highlighted its use in tracking PCB metabolism in aquatic organisms, revealing novel degradation pathways and metabolite formation. The deuterium labeling allowed for precise differentiation between endogenous and exogenous PCB derivatives, enhancing the accuracy of metabolic studies.
Toxicological evaluations of 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 have also progressed, with a 2024 study in Chemical Research in Toxicology examining its effects on hepatic enzyme activity. The findings suggested that the deuterated compound exhibits similar toxicokinetic properties to its non-deuterated counterpart, but with reduced variability in experimental results due to its isotopic stability. This makes it a valuable tool for standardized toxicity testing and regulatory assessments.
Looking ahead, researchers are exploring the potential of 2,2',3,4,5,5'-Hexachlorobiphenyl-3',4',6'-d3 in emerging fields such as metabolomics and exposomics. Its application as a stable isotope-labeled internal standard could facilitate more accurate quantification of PCB-related biomarkers in human biomonitoring studies. Additionally, ongoing efforts to optimize its synthesis and expand its utility in environmental and biomedical research are expected to yield further breakthroughs in the coming years.
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